Cas no 2228783-76-2 (2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine
• CAS No: 2228783-76-2
• MF: C₅H₁₁N₅O
• MW: 157.173739671707
• CID: 6508695
• PubChem ID: 165646456
• Update Time: 2025-10-28

2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine
• EN300-1816904
• 2228783-76-2

• Inchi： 1S/C5H11N5O/c1-5(3-6,11-2)4-7-9-10-8-4/h3,6H2,1-2H3,(H,7,8,9,10)
• InChI Key： SOYFTSQNOSYBNY-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=NNN=1)(C)CN

Computed Properties

• Exact Mass: 157.09635999g/mol
• Monoisotopic Mass: 157.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 89.7Ų

Additional information on 2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Introduction to 2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine (CAS No. 2228783-76-2)

2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine, identified by the chemical formula CAS No. 2228783-76-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a tetrazole moiety linked to a methylolamine backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both methoxy and tetrazole functional groups imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

The structural motif of 2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine combines elements that are frequently explored in the development of novel therapeutic agents. The tetrazole ring, known for its role in various bioactive molecules, contributes to hydrogen bonding capabilities and can interact with biological targets in specific ways. Meanwhile, the methylolamine group provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties. Such structural features are particularly relevant in the design of compounds targeting neurological and inflammatory pathways.

In recent years, there has been growing interest in heterocyclic compounds containing the tetrazole core due to their diverse pharmacological profiles. Studies have demonstrated that tetrazole derivatives exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a methoxy group at the 2-position of the tetrazole ring further modulates these properties by influencing electronic distribution and metabolic stability. This combination has made CAS No. 2228783-76-2 a compound of considerable interest for preclinical development.

One of the most compelling aspects of 2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine is its potential as a building block for more complex molecules. The reactivity of the methylolamine group allows for facile derivatization through nucleophilic addition or condensation reactions, enabling the creation of libraries of analogs for high-throughput screening. Additionally, the stability of the tetrazole ring under various conditions makes it suitable for formulation into drug candidates that require robust chemical profiles.

Recent advances in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that CAS No. 2228783-76-2 can interact with biological targets such as enzymes and receptors through multiple binding modes. These interactions are critical for understanding its pharmacodynamics and may guide future modifications to enhance potency and selectivity. The ability to predict these interactions computationally accelerates the drug discovery process significantly.

The synthesis of 2-methoxy-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine presents an interesting challenge due to its strained heterocyclic core and reactive functional groups. However, recent methodologies have improved access to such molecules through multi-step synthetic routes that employ transition-metal catalysis or organometallic reagents. These approaches not only enhance efficiency but also allow for greater control over regioselectivity during functionalization.

In conclusion,CAS No. 2228783-76-2, as represented by 2-methoxy-2-(1H-1,2,3,4-tetrazol-5-y l)propan -1 -amine, represents a promising candidate in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for further exploration. As computational tools and synthetic methodologies continue to evolve,this compound will likely play an increasingly important role in the discovery and development of novel therapeutic agents.